Cas no 2137639-03-1 (Pyridine, 2-fluoro-5-(3-fluorophenyl)-3-(trifluoromethyl)-)

• Product name: Pyridine, 2-fluoro-5-(3-fluorophenyl)-3-(trifluoromethyl)-
• CAS No: 2137639-03-1
• MF: C₁₂H₆F₅N
• MW: 259.174760341644
• CID: 5267898

Pyridine, 2-fluoro-5-(3-fluorophenyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(3-fluorophenyl)-3-(trifluoromethyl)pyridine
• Pyridine, 2-fluoro-5-(3-fluorophenyl)-3-(trifluoromethyl)-

• Inchi： 1S/C12H6F5N/c13-9-3-1-2-7(4-9)8-5-10(12(15,16)17)11(14)18-6-8/h1-6H
• InChI Key： XHDGBTSDRHLCSP-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)(F)F)C=C(C=N1)C1C=CC=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 280
• Topological Polar Surface Area: 12.9
• XLogP3: 3.9

Additional information on Pyridine, 2-fluoro-5-(3-fluorophenyl)-3-(trifluoromethyl)-

Pyridine, 2-fluoro-5-(3-fluorophenyl)-3-(trifluoromethyl)- (CAS No. 2137639-03-1): A Comprehensive Overview

Pyridine, 2-fluoro-5-(3-fluorophenyl)-3-(trifluoromethyl)-, identified by its CAS number 2137639-03-1, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its fluoro and trifluoromethyl substituents, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural features of this compound, particularly the presence of multiple fluoro groups, contribute to its enhanced lipophilicity and metabolic stability. These properties are highly desirable in drug design, as they can improve the bioavailability and duration of action of therapeutic agents. Recent studies have highlighted the potential of this compound as a building block for the development of novel pharmaceuticals targeting a wide range of diseases.

In the realm of medicinal chemistry, the synthesis and application of fluorinated heterocycles have been extensively explored due to their favorable pharmacokinetic profiles. Pyridine derivatives, in particular, have shown promise in the treatment of neurological disorders, infectious diseases, and cancer. The specific substitution pattern of Pyridine, 2-fluoro-5-(3-fluorophenyl)-3-(trifluoromethyl)- makes it an attractive candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular modeling studies suggest that it may interact with several biological targets, including enzymes and receptors involved in disease pathways. These findings are particularly exciting for drug discovery efforts aimed at developing next-generation therapeutics.

The agrochemical industry has also shown interest in this compound due to its potential as a precursor for crop protection agents. Fluorinated pyridines are known to exhibit potent insecticidal and herbicidal properties, making them valuable in sustainable agriculture. The unique structure of Pyridine, 2-fluoro-5-(3-fluorophenyl)-3-(trifluoromethyl)-, with its combination of fluoro and trifluoromethyl groups, positions it as a promising candidate for developing novel agrochemical formulations.

In conclusion, the multifaceted applications of Pyridine, 2-fluoro-5-(3-fluorophenyl)-3-(trifluoromethyl)-, underscore its importance in both pharmaceutical and agrochemical research. Its structural features and favorable chemical properties make it a versatile intermediate for synthesizing bioactive molecules with potential therapeutic applications. As research continues to uncover new insights into its behavior and interactions, this compound is poised to play a significant role in future drug development efforts.